Cas no 2411252-28-1 (N-[4-(methanesulfonylmethyl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: N-[4-(methanesulfonylmethyl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2411252-28-1
• MF: C₂₃H₂₆N₂O₄S
• MW: 426.528544902802
• CID: 6547891
• PubChem ID: 165767870
• Update Time: 2025-06-13

N-[4-(methanesulfonylmethyl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26597835
• 2411252-28-1
• Z3672059318
• N-[4-(methanesulfonylmethyl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide

• Inchi： 1S/C23H26N2O4S/c1-3-21(26)25-15-13-23(14-16-25,19-7-5-4-6-8-19)22(27)24-20-11-9-18(10-12-20)17-30(2,28)29/h3-12H,1,13-17H2,2H3,(H,24,27)
• InChI Key： OZNDPLIBPZVHLF-UHFFFAOYSA-N
• SMILES： S(C)(CC1C=CC(=CC=1)NC(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 426.16132849g/mol
• Monoisotopic Mass: 426.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.9Ų

Additional information on N-[4-(methanesulfonylmethyl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide

Introduction to N-[4-(methanesulfonylmethyl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No: 2411252-28-1)

N-[4-(methanesulfonylmethyl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2411252-28-1, represents a convergence of advanced synthetic methodologies and biological activity, making it a subject of intense research interest. The molecular structure incorporates several key functional groups, including a prop-2-enoyl moiety and a piperidine ring, which are known to contribute to its pharmacological potential.

The methanesulfonylmethyl group in the aromatic ring enhances the compound's solubility and interaction with biological targets, while the presence of the phenyl group provides steric and electronic modulation, influencing its binding affinity and selectivity. These features make the compound a promising candidate for further exploration in drug discovery and development. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological receptors, providing insights into its potential therapeutic applications.

In the context of current research, N-[4-(methanesulfonylmethyl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide has been studied for its potential role in modulating neurological pathways. The piperidine core is a common pharmacophore in central nervous system (CNS) drugs, known for its ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The incorporation of the prop-2-enoyl group further enhances its pharmacokinetic properties, making it an attractive scaffold for developing novel therapeutics.

The compound's structural similarity to existing CNS-active agents suggests that it may exhibit analogous effects, potentially targeting disorders such as depression, anxiety, and neurodegenerative diseases. Preliminary in vitro studies have shown that this compound interacts with serotonin and dopamine receptors, indicating its potential as an antidepressant or anxiolytic agent. Additionally, the presence of the methanesulfonylmethyl group may contribute to its ability to modulate inflammatory pathways, which are increasingly recognized as key players in various neurological conditions.

The synthesis of N-[4-(methanesulfonylmethyl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The process typically begins with the functionalization of a phenyl ring to introduce the methanesulfonylmethyl group, followed by the attachment of a piperidine ring. The final step involves incorporating the prop-2-enoyl moiety through condensation reactions. These synthetic strategies highlight the importance of innovative methodologies in constructing complex molecules with desired pharmacological properties.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. N-[4-(methanesulfonylmethyl strong>)phenyl]-4-< strong >phenyl strong >1-(< strong >prop-2-enoyl strong >)piperidine-4-carboxamide exemplifies this principle by demonstrating how specific structural features can be tailored to achieve desired pharmacological effects. The integration of computational tools into drug discovery pipelines has accelerated the identification of promising candidates like this one, enabling faster translation from laboratory research to clinical applications.

In conclusion, N-[4-(< strong >methanesulfonylmethyl strong >)phenyl]-4-< strong >phenyl strong >1-(< strong >prop-2-enoyl strong >)piperidine-4-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and demonstrated biological activity make it a valuable tool for researchers investigating neurological disorders. As our understanding of complex molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.